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Compound of Interest

Compound Name: CORM-401

Cat. No.: B15614651 Get Quote

Essential Safety and Handling Guide for CORM-
401
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety, handling, and disposal information for CORM-401, a carbon

monoxide-releasing molecule. Adherence to these protocols is essential for ensuring a safe

laboratory environment and the integrity of your research.

Understanding the Hazards
CORM-401 is a manganese-containing, oxidant-sensitive compound that releases carbon

monoxide (CO) gas.[1][2][3] The primary hazards are associated with the manganese

component and the release of CO, a toxic gas.[4][5] It is a light yellow to dark yellow powder,

soluble in DMSO, and should be stored at -20°C, protected from light.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following table

summarizes the required PPE for handling CORM-401.
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Body Part Required PPE Specification

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for integrity before use

and replace them immediately

if contaminated.[6]

Eyes Safety goggles or glasses
Must have side shields to

protect against splashes.[7]

Face Face shield

To be worn in addition to safety

goggles when there is a

significant risk of splashing.[7]

Body Laboratory Coat

A long-sleeved lab coat is

mandatory to protect skin and

clothing.

Respiratory
Use in a certified chemical

fume hood

All handling of solid CORM-

401 and its solutions must be

performed in a properly

functioning chemical fume

hood to control inhalation

exposure to the powder and

released carbon monoxide.[5]

[8]

Safe Handling and Operational Plan
All procedures involving CORM-401 must be conducted in a well-ventilated laboratory, with all

manipulations of the compound performed inside a certified chemical fume hood.[5][8]

Preparation and Handling:

Preparation: Before handling, ensure that a calibrated carbon monoxide detector is present

and functioning in the laboratory.[5]

Weighing and Reconstitution:
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Wear all required PPE as detailed in the table above.

Weigh the solid CORM-401 powder within the chemical fume hood.

To minimize dust, handle the powder carefully.

When preparing solutions, slowly add the solvent to the solid to avoid splashing. CORM-
401 is soluble in DMSO.

Experimental Use:

Keep all containers of CORM-401 sealed when not in use.

Clearly label all solutions.

Be aware that the rate of CO release can be influenced by factors such as the presence of

oxidants.[1]

Storage:

Store CORM-401 at -20°C in a tightly sealed container, protected from light.

Emergency Procedures
Spill Response:

In the event of a spill, follow these steps:

Evacuate: Immediately evacuate the affected area and alert nearby personnel.

Ventilate: Ensure the chemical fume hood is operating to ventilate the area.

Assess: From a safe distance, assess the extent of the spill.

PPE: Do not attempt to clean up the spill without the appropriate PPE, including respiratory

protection if necessary.

Clean-up:
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For small powder spills, gently cover with an absorbent material to avoid creating dust.

Carefully sweep the material into a designated waste container.

For liquid spills, cover with an inert absorbent material, and then collect it into a sealed,

labeled waste container.

Decontaminate: Clean the spill area thoroughly with an appropriate solvent (e.g., ethanol)

followed by soap and water.

Waste: Dispose of all contaminated materials as hazardous waste.

CORM-401 Spill Occurs Evacuate Area & Alert OthersImmediate Action Ensure Fume Hood is Operating Assess Spill from Safe Distance Don Appropriate PPE Clean Up Spill with Absorbent Material Decontaminate Spill Area Dispose of Contaminated Materials as Hazardous Waste

Click to download full resolution via product page

CORM-401 Spill Response Workflow

Disposal Plan
All materials contaminated with CORM-401, including unused product, empty containers, and

cleaning materials, must be treated as hazardous chemical waste.

Waste Collection: Collect all CORM-401 waste in a clearly labeled, sealed, and chemically

compatible container.[6]

Disposal: Dispose of the waste in accordance with your institution's and local environmental

regulations. Contact your institution's Environmental Health and Safety (EHS) department for

specific disposal procedures. Do not dispose of CORM-401 down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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